Cas no 95753-52-9 ((3R,4S,5R)-4-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohex-1-ene-1-carboxylic acid)

• Product Name: (3R,4S,5R)-4-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohex-1-ene-1-carboxylic acid
• CAS No: 95753-52-9
• Molecular Formula: C₂₁H₁₈O₁₃
• Molecular Weight: 478.3598
• MDL: MFCD24849385
• CID: 1985579
• PubChem ID: 452239

(3R,4S,5R)-4-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohex-1-ene-1-carboxylic acid Properties

Names and Identifiers

• (3R,4S,5R)-4-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohex-1-ene-1-carboxylic acid
• benzoic acid, 3,4,5-trihydroxy-, (1R,2S,3R)-5-carboxy-2-hydroxy-4-cyclohexene-1,3-diyl ester
• (3R,4S,5R)-4-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexene-1-carboxylic acid
• 3,5-Di-O-galloylshikimic acid
• AKOS040734023
• CHEMBL84333
• NCGC00347854-02!(3R,4S,5R)-4-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexene-1-carboxylic acid
• 95753-52-9
• DTXSID60241957
• BDBM50469580
• 3,5-Di-O-galloylshikimic acid, >=95% (LC/MS-ELSD)
• GN-11
• SCHEMBL15773515
• (3R,4R,5R)-3,5-Bis(3,4,5-trihydroxyphenylcarbonyloxy)-4-hydroxycyclohex-1-enecarboxylic acid
• DTXCID90164448
• (3R,4S,5R)-4-hydroxy-3,5-bis((3,4,5-trihydroxybenzoyl)oxy)cyclohexene-1-carboxylic acid

• MDL： MFCD24849385
• InChIKey： GASRJYBPBZZTBO-IIDMSEBBSA-N
• Inchi： InChI=1S/C21H18O13/c22-10-1-8(2-11(23)16(10)26)20(31)33-14-5-7(19(29)30)6-15(18(14)28)34-21(32)9-3-12(24)17(27)13(25)4-9/h1-5,14-15,18,22-28H,6H2,(H,29,30)/t14-,15-,18-/m1/s1
• SMILES： C1C(C(C(C=C1C(=O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O

Computed Properties

• Exact Mass: 478.075
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 7
• Monoisotopic Mass: 478.075
• Heavy Atom Count: 34
• Complexity: 789
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 232Ų

Experimental Properties

• Refractive Index: 1.79
• Boiling Point: 930.1°C at 760 mmHg
• Flash Point: 325.2°C
• Density: 1.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters